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Compound of Interest

Compound Name: 2,3-Pentanedione-d3

Cat. No.: B12381177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Pentanedione-d3 is the deuterated isotopic analog of 2,3-pentanedione (also known as

acetylpropionyl). 2,3-Pentanedione is an alpha-dicarbonyl compound recognized for its buttery

and creamy flavor, leading to its use as a flavoring agent in various food products. In scientific

research, particularly in metabolomics and toxicology, deuterated standards like 2,3-
pentanedione-d3 are invaluable. The substitution of hydrogen atoms with deuterium atoms

results in a molecule with a higher mass, which is readily distinguishable in mass spectrometry-

based analyses. This allows for its use as an internal standard for the accurate quantification of

its non-deuterated counterpart in complex biological matrices.

This document provides a comprehensive overview of the core physical characteristics of 2,3-
pentanedione-d3, outlines standard experimental protocols for their determination, and

illustrates a key metabolic pathway. Due to the limited availability of experimental data for the

deuterated form specifically, the physical properties of the non-deuterated analog, 2,3-

pentanedione, are provided as a close approximation. The primary known difference is the

molecular weight, which is adjusted for the mass of the three deuterium atoms.

Physical and Chemical Properties
The physical properties of 2,3-Pentanedione-d3 are expected to be nearly identical to those of

2,3-Pentanedione, with the exception of a slightly higher molecular weight.
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Property Value (2,3-Pentanedione)
Value (2,3-Pentanedione-
d3, Calculated)

Molecular Formula C₅H₈O₂ C₅H₅D₃O₂

Molecular Weight 100.12 g/mol [1] Approx. 103.14 g/mol

Appearance
Colorless to yellow-green

liquid[1][2]

Expected: Colorless to yellow-

green liquid

Odor Penetrating, buttery odor[1]
Expected: Penetrating, buttery

odor

Boiling Point 110-112 °C[3] Expected: ~110-112 °C

Melting Point -52 °C Expected: ~-52 °C

Density 0.957 g/mL at 25 °C
Expected: Slightly > 0.957

g/mL

Refractive Index (n20/D) 1.404 Expected: ~1.404

Solubility

Miscible with alcohol and

propylene glycol. Insoluble in

glycerol.

Expected: Similar solubility

profile

Stability
Stable under recommended

storage conditions.

Expected: Stable under

recommended storage

conditions

Note: The molecular weight of 2,3-Pentanedione-d3 is calculated by substituting three protium

atoms (atomic weight ~1.008 Da) with three deuterium atoms (atomic weight ~2.014 Da). Other

physical properties are based on the non-deuterated compound and are presented as the best

available estimates.

Key Experimental Protocols
The following sections detail generalized, standard laboratory protocols for determining the

primary physical characteristics of a liquid organic compound such as 2,3-Pentanedione-d3.
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Boiling Point Determination (Micro Scale using Thiele
Tube)
This method is suitable for small sample volumes and provides an accurate boiling point.

Sample Preparation: Place approximately 0.5 mL of the liquid sample into a small test tube

(e.g., a Durham tube).

Capillary Inversion: Seal one end of a capillary tube using a flame. Place the capillary tube

into the sample test tube with the open end down.

Apparatus Setup: Attach the sample tube to a thermometer using a rubber band, ensuring

the sample is aligned with the thermometer's bulb.

Heating: Insert the thermometer assembly into a Thiele tube filled with a high-boiling point

liquid (e.g., mineral oil), ensuring the sample is fully submerged.

Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner. As the

temperature rises, air will be expelled from the capillary tube. Continue heating until a rapid

and continuous stream of bubbles emerges from the capillary.

Measurement: Turn off the heat and allow the apparatus to cool slowly. The boiling point is

the temperature at which the bubbling stops and the liquid is drawn back into the capillary

tube. Record the atmospheric pressure at the time of the experiment.

Density Measurement (Oscillating U-Tube Method)
This is a modern, accurate, and rapid method for determining the density of liquids.

Instrument Calibration: Calibrate the digital density meter according to the manufacturer's

instructions, typically using dry air and deionized water as standards.

Sample Introduction: Inject a small volume of the 2,3-Pentanedione-d3 sample into the

oscillating U-tube cell using a syringe. Ensure no air bubbles are present in the cell, as they

will affect the measurement.
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Temperature Equilibration: Allow the sample to reach thermal equilibrium at the desired

temperature (e.g., 25 °C), which is typically controlled by a Peltier system within the

instrument.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample. This period is directly related to the density of the liquid. The instrument's software

calculates and displays the density, often in g/cm³ or kg/m ³.

Cleaning: Clean the cell thoroughly with appropriate solvents (e.g., ethanol followed by

acetone) and dry it completely before the next measurement.

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a fundamental physical property that is useful for substance

identification and purity assessment.

Instrument Preparation: Turn on the refractometer and its light source. Ensure the prisms are

clean and dry. If temperature control is available, set it to the desired temperature (typically

20 °C).

Calibration: Calibrate the instrument using a standard of known refractive index, such as

distilled water.

Sample Application: Place a few drops of the 2,3-Pentanedione-d3 sample onto the surface

of the lower prism.

Measurement: Close the prisms carefully. Look through the eyepiece and turn the

adjustment knob until the dividing line between the light and dark fields is sharp and

centered on the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale or digital

display. Record the temperature at which the measurement was taken (e.g., n20/D for 20°C

using the sodium D-line).

Cleaning: Clean the prism surfaces immediately after the measurement using a soft tissue

and an appropriate solvent.
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Metabolic Pathway Visualization
2,3-Pentanedione is known to be metabolized in the body. The primary metabolic reaction

involves the reduction of one of its ketone groups. This process is catalyzed by the enzyme

dicarbonyl/l-xylulose reductase (DCXR). This pathway is significant as it represents a

detoxification step for this reactive α-dicarbonyl compound.

Metabolism of 2,3-Pentanedione

2,3-Pentanedione-d3 2-Hydroxy-3-pentanone-d3Reduction
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Caption: Enzymatic reduction of 2,3-Pentanedione-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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